Cas no 899743-86-3 (N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 899743-86-3
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5486933
• Update Time: 2025-06-07

N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N'-(1,2-oxazol-3-yl)oxamide
• N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C11H15N3O3/c15-10(12-8-4-2-1-3-5-8)11(16)13-9-6-7-17-14-9/h6-8H,1-5H2,(H,12,15)(H,13,14,16)
• InChI Key： RLFWVIPYSBTGSB-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)C(NC1C=CON=1)=O

Additional information on N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide

N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 899743-86-3): A Comprehensive Overview

N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 899743-86-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide consists of a cyclohexyl group and an oxazole ring connected through an ethanediamide linkage. The cyclohexyl moiety provides steric bulk and hydrophobicity, while the oxazole ring imparts aromaticity and electronic stability. These structural elements contribute to the compound's favorable physicochemical properties, such as solubility, stability, and bioavailability.

Recent studies have highlighted the pharmacological activities of N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide could be a valuable candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's anti-cancer properties. Research has shown that N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In addition to its therapeutic potential, N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide has been explored for its use as a chemical intermediate in the synthesis of more complex molecules. Its reactivity and functional groups make it a useful building block for the development of new drugs and materials. For instance, it can be readily modified through various chemical reactions to introduce additional functional groups or to enhance specific properties.

The synthesis of N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide has been optimized using modern synthetic techniques. One common approach involves the reaction of cyclohexylamine with 3-aminooxazole in the presence of a coupling reagent. This method provides high yields and excellent purity, making it suitable for large-scale production. The synthetic route can be further refined to improve efficiency and reduce environmental impact.

The safety profile of N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide is also an important consideration. Preclinical studies have shown that this compound exhibits low toxicity in animal models and does not cause significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, N'-cyclohexyl-N-(1,2-oxazol-3-yl)ethanediamide (CAS No. 899743-86-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.